molecular formula C16H15N3O5S B2516232 2-(2-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-N-(4-sulfamoylphenyl)acetamide CAS No. 780821-53-6

2-(2-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-N-(4-sulfamoylphenyl)acetamide

Cat. No. B2516232
CAS RN: 780821-53-6
M. Wt: 361.37
InChI Key: HWXRVNIVVZSSLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2H-benzo[b][1,4]oxazin-3(4H)-one is a type of organic compound that has been studied for various applications . It’s a part of a larger class of molecules known as benzoxazinones .


Synthesis Analysis

The synthesis of 3-aryl-2H-benzo[b][1,4]oxazin-2-ones has been reported via a TFA-catalyzed tandem reaction of benzo[d]oxazoles with 2-oxo-2-arylacetic acids . This transformation was demonstrated to be compatible with a wide range of functional groups .


Molecular Structure Analysis

The molecular structure of 2H-benzo[b][1,4]oxazin-3(4H)-one consists of a benzene ring fused with an oxazine ring . The oxazine ring contains an oxygen atom, a nitrogen atom, and four carbon atoms .


Chemical Reactions Analysis

In a study, a new class of molecules with the skeleton of 4-phenyl-2H-benzo[b][1,4]oxazin-3(4H)-one were designed and synthesized . The molecules were tested in bioassays, and one of them, 8d-1, was identified as a pan-class I PI3K/mTOR inhibitor .


Physical And Chemical Properties Analysis

The physical and chemical properties of 2H-benzo[b][1,4]oxazin-3(4H)-one derivatives can vary depending on the specific substituents on the benzene and oxazine rings .

Mechanism of Action

While the specific mechanism of action for “2-(2-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-N-(4-sulfamoylphenyl)acetamide” is not available, the related compound 8d-1 was found to inhibit the PI3K/Akt/mTOR signaling pathway, which plays an important role in cancer cell growth and survival .

Future Directions

The future directions in the research of 2H-benzo[b][1,4]oxazin-3(4H)-one derivatives could involve exploring their potential applications in medicinal chemistry, particularly as inhibitors of various signaling pathways in cancer cells .

properties

IUPAC Name

2-(2-oxo-3H-1,4-benzoxazin-4-yl)-N-(4-sulfamoylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15N3O5S/c17-25(22,23)12-7-5-11(6-8-12)18-15(20)9-19-10-16(21)24-14-4-2-1-3-13(14)19/h1-8H,9-10H2,(H,18,20)(H2,17,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HWXRVNIVVZSSLX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(=O)OC2=CC=CC=C2N1CC(=O)NC3=CC=C(C=C3)S(=O)(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15N3O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

361.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)-N-(4-sulfamoylphenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.